Cas no 52637-01-1 (Acetic acid, 2-chloro-,2-(2-hydroxyethoxy)ethyl ester)

• Product Name: Acetic acid, 2-chloro-,2-(2-hydroxyethoxy)ethyl ester
• CAS No: 52637-01-1
• MF: C₆H₁₁ClO₄
• MW: 182.602141618729
• CID: 371613
• PubChem ID: 104269
• Update Time: 2025-04-19

Acetic acid, 2-chloro-,2-(2-hydroxyethoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-,2-(2-hydroxyethoxy)ethyl ester
• 2-(2-hydroxyethoxy)ethyl 2-chloroacetate
• 2-(2-hydroxyethoxy)ethyl chloroacetate
• Acetic acid, chloro-, 2-(2-hydroxyethoxy)ethyl ester
• BRN 1766915
• Diethylene glycol monochloroacetate
• Kuscide
• AKOS006278995
• 3-02-00-00448 (Beilstein Handbook Reference)
• Monochloroacetate diethylene glycol
• SCHEMBL3385745
• EINECS 258-062-1
• NS00032545
• DTXSID10200615
• 2-hydroxyethoxyethyl chloroacetate
• 52637-01-1

• Inchi： 1S/C6H11ClO4/c7-5-6(9)11-4-3-10-2-1-8/h8H,1-5H2
• InChI Key： CAWRWIWCXWVNCB-UHFFFAOYSA-N
• SMILES： ClCC(=O)OCCOCCO

Computed Properties

• Exact Mass: 182.03463
• Monoisotopic Mass: 182.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.3238 (rough estimate)
• Boiling Point: 260.71°C (rough estimate)
• Refractive Index: 1.4720 (estimate)
• PSA: 55.76